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Compound of Interest

Compound Name: Soda lime

Cat. No.: B591003

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling soda lime, a common laboratory reagent. Adherence to these procedural steps will
minimize risks and ensure safe operational and disposal practices.

Soda lime is a mixture of calcium hydroxide and sodium hydroxide, and it is corrosive.[1][2] It
can cause severe skin burns, eye damage, and respiratory irritation.[3][4] Therefore, proper
handling and the use of appropriate personal protective equipment (PPE) are crucial.

Personal Protective Equipment (PPE)

When handling soda lime, it is imperative to use the following personal protective equipment to
prevent contact and exposure:

o Eye and Face Protection: Chemical safety goggles with side shields are mandatory.[3][5] In
situations where splashing is possible, a full face shield should also be worn.[5]

o Skin Protection: Wear impervious protective clothing to prevent skin contact.[5] This includes
a lab coat, apron, or coveralls, as well as long rubber boots.[5] Chemical-resistant gloves
(e.g., rubber) are required.

» Respiratory Protection: A system of local and/or general exhaust is recommended to keep
employee exposures below the Airborne Exposure Limits.[5][6] If dust formation is
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unavoidable or if exposure limits are exceeded, a NIOSH-approved full-facepiece particulate
respirator (N100 filters) should be used.[5]

Occupational Exposure Limits

Workplace exposure to the components of soda lime should not exceed the limits established
by regulatory bodies.

Component CAS No. OSHA PEL ACGIH TLV NIOSH REL

15 mg/m3 (total
Calcium dust), 5 mg/m3 5 mg/ms3 (TWA)
) 1305-62-0 ) 5 mg/m3 (TWA)
Hydroxide (respirable [6]

fraction) TWA[6]

Sodium 2 mg/m3 (Ceiling) 2 mg/m3 (Ceiling) -

) 1310-73-2 2 mg/m3 (Ceiling)
Hydroxide [6] [6]
Potassium 2 mg/m3 (Ceiling) -

) 1310-58-3 - 2 mg/m3 (Ceiling)
Hydroxide [6]

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; TLV: Threshold Limit Value;
REL: Recommended Exposure Limit.

Handling and Storage Procedures

Proper handling and storage are critical to maintaining the integrity of soda lime and ensuring
a safe laboratory environment.

e Handling:

[¢]

Ensure adequate ventilation in the handling area.[7]

[¢]

Avoid generating dust.[7] Use a method that does not generate dust when picking up
spills.[5]

[¢]

Do not breathe dust.[3][4]

o

Avoid contact with skin, eyes, and clothing.[3][8]
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o Wash hands thoroughly after handling.[3][7]

e Storage:

[e]

Store in a tightly closed container.[3][6][7]

o

Keep in a cool, dry, well-ventilated area.[5][6][7]

[¢]

Protect from moisture and air.[7][8][9]

[e]

Isolate from incompatible substances such as strong acids.[6][7]

Spill and Disposal Plan

In the event of a spill, immediate and appropriate action is necessary.

e Spill Response:

[¢]

Ventilate the area of the leak or spill.[5]
o Wear appropriate personal protective equipment as specified in the PPE section.[5]

o For solid spills, carefully sweep or vacuum up the material and place it into a suitable,
labeled container for disposal.[7][8] Avoid generating dust.[5][7]

o Do not flush caustic residues to the sewer.[5]

o Residues can be diluted with water and neutralized with a dilute acid such as acetic or
hydrochloric acid.[5] The neutralized residue should then be absorbed on an inert
substance like clay or vermiculite and placed in a suitable container for disposal.[5]

e Disposal:

o Dispose of unused soda lime and its container in accordance with federal, state, and local
regulations.[5][6]

o Whatever cannot be saved for recovery or recycling should be managed in an appropriate
and approved waste disposal facility.[6]
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o Contamination of the product may change the waste management options.[6]

Soda Lime Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of soda lime, from
preparation to disposal.
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Soda Lime Handling Workflow
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A flowchart outlining the safe handling of soda lime.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b591003?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Soda-lime
https://cameochemicals.noaa.gov/chemical/4447
https://cameochemicals.noaa.gov/chemical/4447
https://www.carlroth.com/medias/SDB-8652-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTk4Mzl8YXBwbGljYXRpb24vcGRmfGFHWTNMMmczT0M4NU1UYzRPVEk0TkRFME56VXdMMU5FUWw4NE5qVXlYMGxGWDBWT0xuQmtaZ3xhN2I1NmNmYjU2MGE4MDRkOTNmNmJmNTI2NzU5OWNhMDE5NDBhY2ExZTJmMDJkMjg0MWQyNzg1MDE1NjI0ZmE4
https://www.elementalmicroanalysis.com/Downloads/SDS/SODA%20LIME%20GRANULAR.pdf?y=24
https://www.technopharmchem.com/application/uploads/files/1560583256_SODA_LIME_GRANULES.pdf
https://kernccd-keenan.safecollegessds.com/document/repo/9bda64c7-eb1e-485b-b267-6f8a0cadbd2b
https://pim-resources.coleparmer.com/sds/20855.pdf
https://shop.chemsupply.com.au/documents/W7WXJVMU.pdf
https://www.flinnsci.com/sds_697-soda-lime/sds_697/
https://www.benchchem.com/product/b591003#personal-protective-equipment-for-handling-soda-lime
https://www.benchchem.com/product/b591003#personal-protective-equipment-for-handling-soda-lime
https://www.benchchem.com/product/b591003#personal-protective-equipment-for-handling-soda-lime
https://www.benchchem.com/product/b591003#personal-protective-equipment-for-handling-soda-lime
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b591003?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

